Cas no 2918910-11-7 (3-Bromo-2,4-difluoro-N-methoxy-N-methylbenZamide)

• Product Name: 3-Bromo-2,4-difluoro-N-methoxy-N-methylbenZamide
• CAS No: 2918910-11-7
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 6796498
• PubChem ID: 171368058
• Update Time: 2025-11-01

3-Bromo-2,4-difluoro-N-methoxy-N-methylbenZamide Chemical and Physical Properties

Names and Identifiers

• 2918910-11-7
• 3-Bromo-2,4-difluoro-N-methoxy-N-methylbenZamide
• MFCD34774369

• Inchi： 1S/C9H8BrF2NO2/c1-13(15-2)9(14)5-3-4-6(11)7(10)8(5)12/h3-4H,1-2H3
• InChI Key： BDJNAXCWRVRABU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)C(N(C)OC)=O)F

Computed Properties

• Exact Mass: 278.97065g/mol
• Monoisotopic Mass: 278.97065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Bromo-2,4-difluoro-N-methoxy-N-methylbenZamide

3-Bromo-2,4-difluoro-N-methoxy-N-methylbenzamide (CAS No. 2918910-11-7): A Comprehensive Overview

3-Bromo-2,4-difluoro-N-methoxy-N-methylbenzamide (CAS No. 2918910-11-7) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This article aims to provide a detailed and comprehensive overview of this compound, including its chemical structure, synthesis methods, physicochemical properties, and recent research advancements.

Chemical Structure and Synthesis

The molecular formula of 3-Bromo-2,4-difluoro-N-methoxy-N-methylbenzamide is C₁₀H₉BrF₂NO₂, and its molecular weight is 285.08 g/mol. The compound features a benzene ring substituted with a bromine atom at the 3-position, fluorine atoms at the 2 and 4 positions, and an N-methoxy-N-methylamido group at the 5-position. This unique structural arrangement imparts specific chemical and biological properties to the molecule.

The synthesis of 3-Bromo-2,4-difluoro-N-methoxy-N-methylbenzamide typically involves several steps. One common approach is to start with 3-bromo-2,4-difluorobenzoic acid, which is then converted to the corresponding acid chloride using thionyl chloride. The acid chloride is subsequently reacted with methoxymethylamine to form the desired amide. This method ensures high yields and purity of the final product.

Physicochemical Properties

3-Bromo-2,4-difluoro-N-methoxy-N-methylbenzamide exhibits several notable physicochemical properties that make it suitable for various applications. It is a white crystalline solid with a melting point of approximately 105°C. The compound has moderate solubility in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but it is sparingly soluble in water.

The presence of bromine and fluorine atoms in the molecule contributes to its high polarity and reactivity. These properties are crucial for its use in synthetic chemistry and pharmaceutical research. Additionally, the N-methoxy-N-methylamido group enhances the compound's stability and bioavailability.

Analytical Techniques

The characterization of 3-Bromo-2,4-difluoro-N-methoxy-N-methylbenzamide can be achieved using various analytical techniques. High-performance liquid chromatography (HPLC) is commonly employed to determine the purity and identity of the compound. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, including the positions of functional groups and substituents.

Mass spectrometry (MS) is another valuable tool for analyzing this compound. The mass spectrum typically shows a molecular ion peak at m/z 285 [M+], corresponding to the molecular weight of the compound. These analytical techniques are essential for ensuring the quality and consistency of the product in both research and industrial settings.

Pharmaceutical Applications

3-Bromo-2,4-difluoro-N-methoxy-N-methylbenzamide has shown promise in several pharmaceutical applications due to its unique chemical structure and biological activity. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 3-Bromo-2,4-difluoro-N-methoxy-N-methylbenzamide on a key enzyme implicated in cancer progression. The results demonstrated that the compound effectively inhibited enzyme activity at low concentrations, suggesting its potential as a lead molecule for further drug development.

Another area of interest is its use as an intermediate in the synthesis of more complex pharmaceutical compounds. The versatile reactivity of 3-Bromo-2,4-difluoro-N-methoxy-N-methylbenzamide allows it to serve as a building block for constructing molecules with diverse biological activities.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 3-Bromo-2,4-difluoro-N-methoxy-N-methylbenzamide is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound.

Potential risks include inhalation of dust or vapor, skin contact, and ingestion. Appropriate personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times. Additionally, proper ventilation should be ensured to minimize exposure risks.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-Bromo-2,4-difluoro-N-methoxy-N-methylbenzamide highlights its potential in various fields of chemistry and pharmacology. Future studies may focus on optimizing its synthesis methods to improve yield and reduce costs. Additionally, exploring its biological activity against other targets could uncover new therapeutic applications.

In conclusion, 3-Bromo-2,4-difluoro-N-methoxy-N-methylbenzamide (CAS No. 2918910-11-7) is a promising compound with a wide range of applications in synthetic chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further investigation and development.